3-(1,2-Oxazol-4-yl)propanal
Description
“3-(1,2-Oxazol-4-yl)propanal” is a chemical compound with the molecular formula C6H7NO2 and a molecular weight of 125.13 . It’s used for research purposes .
Synthesis Analysis
The synthesis of oxazolines, which are precursors to oxazoles like “3-(1,2-Oxazol-4-yl)propanal”, can be achieved through the cyclodehydration of β-hydroxy amides using reagents such as Deoxo-Fluor® . The resulting oxazolines can then be oxidized to oxazoles using commercial manganese dioxide .Molecular Structure Analysis
The molecular structure of “3-(1,2-Oxazol-4-yl)propanal” consists of a five-membered oxazole ring attached to a propanal group .Chemical Reactions Analysis
Oxazoles, including “3-(1,2-Oxazol-4-yl)propanal”, can be synthesized from β-hydroxy amides using Deoxo-Fluor® . The resulting oxazolines can then be oxidized to oxazoles using commercial manganese dioxide .Scientific Research Applications
Antimicrobial Activity: Researchers have explored the antimicrobial properties of oxazole derivatives. These compounds exhibit activity against bacteria (e.g., S. aureus, E. coli) and fungi (e.g., C. albicans, A. niger) .
Anti-Inflammatory and Analgesic Effects: Some oxazole derivatives demonstrate anti-inflammatory and analgesic properties. For instance, SZV 1287 (3-(4,5-diphenyl-1,3-oxazol-2-yl)propanal oxime) is being investigated as a multi-target candidate for neuropathic pain .
Anticancer Potential: Certain oxazole derivatives have shown promise as anticancer agents . Further research is needed to explore their efficacy and mechanisms of action.
Chemical Synthesis and Intermediates
- Oxazole derivatives serve as valuable intermediates for synthesizing new chemical entities. Researchers use them to create novel compounds with potential therapeutic applications .
Marketed Preparations Containing Oxazole Derivatives
- Several marketed drugs incorporate oxazole moieties. Examples include:
Ulcerogenic Effects
- Researchers have evaluated the ulcerogenic effects of specific oxazole derivatives, including “3-(1,2-Oxazol-4-yl)propanal,” in rat stress models .
Other Applications
properties
IUPAC Name |
3-(1,2-oxazol-4-yl)propanal |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H7NO2/c8-3-1-2-6-4-7-9-5-6/h3-5H,1-2H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PVLRSSNEEAZVOH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=NO1)CCC=O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H7NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
125.13 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(1,2-Oxazol-4-yl)propanal | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![6-(2-Methoxyphenyl)-2-[1-(1H-pyrazole-4-carbonyl)azetidin-3-yl]pyridazin-3-one](/img/structure/B2553399.png)
![methyl (2Z)-2-[(4-tert-butylphenyl)sulfonyl]-3-[(4-methoxyphenyl)amino]acrylate](/img/structure/B2553405.png)
![3-[(2-chlorobenzyl)thio]-5-methyl[1,2,4]triazolo[4,3-a]pyrimidin-7(8H)-one](/img/structure/B2553409.png)
![8-Oxa-1-azaspiro[4.5]decan-4-ylmethanol](/img/structure/B2553410.png)
![3-(4-Fluorophenyl)-5-[(2-methylphenyl)amino]-1,3-thiazolidine-2,4-dione](/img/structure/B2553413.png)
![7-fluoro-2-methyl-5-oxo-5H-chromeno[2,3-b]pyridine-3-carboxylic acid](/img/structure/B2553414.png)
